Cas no 115103-30-5 (1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-)
115103-30-5 structure
Product Name:1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-
CAS No:115103-30-5
MF:C15H16O5
MW:276.284544944763
MDL:MFCD00878298
CID:180246
PubChem ID:24148517
Update Time:2025-04-19
1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl-
- NK-A 17e233
- 115103-30-5
- MEGxm0_000352
- 3-(2-Hydroxy-4-methoxy-6-methylphenoxy)-5-methylcatechol
- DTXSID601336103
- AKOS040736267
- Antibiotic NK-A 17E-233I
- SCHEMBL21765499
- BDBM50601433
- 3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methylbenzene-1,2-diol
- CHEMBL2152644
- NK-A 17E-233I, >=95% (LC/MS-ELSD)
-
- MDL: MFCD00878298
- Inchi: 1S/C15H16O5/c1-8-4-11(16)14(18)13(5-8)20-15-9(2)6-10(19-3)7-12(15)17/h4-7,16-18H,1-3H3
- InChI Key: JGXPRDVSWGDODG-UHFFFAOYSA-N
- SMILES: O(C1=C(C(=CC(C)=C1)O)O)C1C(=CC(=CC=1C)OC)O
Computed Properties
- Exact Mass: 276.09978
- Monoisotopic Mass: 276.09977361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 79.2Ų
Experimental Properties
- PSA: 79.15
1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00042-1MG |
NK-A 17E-233I |
115103-30-5 | 1mg |
¥7280.26 | 2023-09-14 |
1,2-Benzenediol,3-(2-hydroxy-4-methoxy-6-methylphenoxy)-5-methyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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